[(5S,8R,9S,10S,13S,14S,17S)-10,13-Dimethyl-3-oxo-2-(2,2,2-trifluoroacetyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate
[(5S,8R,9S,10S,13S,14S,17S)-10,13-Dimethyl-3-oxo-2-(2,2,2-trifluoroacetyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate
Brand Name:
Vulcanchem
CAS No.:
1880-36-0
VCID:
VC0154225
InChI:
InChI=1S/C23H31F3O4/c1-12(27)30-19-7-6-16-14-5-4-13-10-18(28)15(20(29)23(24,25)26)11-22(13,3)17(14)8-9-21(16,19)2/h13-17,19H,4-11H2,1-3H3/t13-,14-,15?,16-,17-,19-,21-,22-/m0/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)C(=O)C(F)(F)F)C)C
Molecular Formula:
C23H31F3O4
Molecular Weight:
428.5 g/mol
[(5S,8R,9S,10S,13S,14S,17S)-10,13-Dimethyl-3-oxo-2-(2,2,2-trifluoroacetyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate
CAS No.: 1880-36-0
Main Products
VCID: VC0154225
Molecular Formula: C23H31F3O4
Molecular Weight: 428.5 g/mol
![[(5S,8R,9S,10S,13S,14S,17S)-10,13-Dimethyl-3-oxo-2-(2,2,2-trifluoroacetyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate - 1880-36-0](/images/no_structure.jpg)
| CAS No. | 1880-36-0 |
|---|---|
| Product Name | [(5S,8R,9S,10S,13S,14S,17S)-10,13-Dimethyl-3-oxo-2-(2,2,2-trifluoroacetyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Molecular Formula | C23H31F3O4 |
| Molecular Weight | 428.5 g/mol |
| IUPAC Name | [(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-2-(2,2,2-trifluoroacetyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C23H31F3O4/c1-12(27)30-19-7-6-16-14-5-4-13-10-18(28)15(20(29)23(24,25)26)11-22(13,3)17(14)8-9-21(16,19)2/h13-17,19H,4-11H2,1-3H3/t13-,14-,15?,16-,17-,19-,21-,22-/m0/s1 |
| Standard InChIKey | DEMBSTKGTUKIOV-KTCKLSTMSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC(C(=O)C4)C(=O)C(F)(F)F)C)C |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)C(=O)C(F)(F)F)C)C |
| Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)C(=O)C(F)(F)F)C)C |
| Synonyms | [(5S,8S,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-2-(2,2,2-trifluoroace tyl)-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phen anthren-17-yl] acetate |
| PubChem Compound | 243891 |
| Last Modified | Nov 11 2021 |
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